Cas no 1207012-64-3 (2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide)

• Product Name: 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• CAS No: 1207012-64-3
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 5451826
• Update Time: 2025-05-20

2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

• Inchi： 1S/C16H21N3O2S/c1-11(2)18-15(20)10-22-16-17-9-14(19(16)3)12-5-7-13(21-4)8-6-12/h5-9,11H,10H2,1-4H3,(H,18,20)
• InChI Key： ZIVKPYNECFBYSL-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N(C)C(C2=CC=C(OC)C=C2)=CN=1

Additional information on 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

Introduction to 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide (CAS No. 1207012-64-3)

2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide, with the CAS number 1207012-64-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a sulfanyl group, an imidazole ring, and a methoxyphenyl moiety. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical formula of 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide is C₁₆H₂₀N₃O₂S, and its molecular weight is approximately 308.41 g/mol. The compound's physical properties include a white crystalline solid form with a melting point ranging from 98 to 100°C. These properties make it suitable for various analytical and preparative techniques in laboratory settings.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that the compound significantly reduced inflammation in animal models of arthritis, demonstrating its potential as an anti-inflammatory drug.

Beyond its anti-inflammatory properties, 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide has also been investigated for its potential as an anticonvulsant agent. Research conducted at the University of California, Los Angeles (UCLA) found that the compound effectively reduced seizure activity in rodent models of epilepsy. This finding suggests that the compound could be further developed for the treatment of neurological disorders characterized by excessive neuronal activity.

The mechanism of action of 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of ion channels, particularly calcium and sodium channels, which play crucial roles in neuronal excitability and inflammatory responses. Another potential mechanism involves the inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation.

In addition to its therapeutic potential, 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide has been studied for its safety profile. Preclinical toxicity studies have shown that the compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide involves several steps, including the formation of the imidazole ring and the introduction of the sulfanyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One common approach involves the reaction of 4-methoxybenzaldehyde with methylamine to form an intermediate imine, which is then cyclized to form the imidazole ring. The sulfanyl group is subsequently introduced through a nucleophilic substitution reaction.

The development of new synthetic methods for producing 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide has also been an area of active research. For example, a recent study published in Organic Letters described a novel one-pot synthesis method that significantly reduces reaction time and improves overall yield. This advancement could facilitate more efficient production processes for this compound, potentially lowering costs and increasing availability for research and clinical applications.

In conclusion, 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-y l)acetamide (CAS No. 1207012 -64 -3) is a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure and favorable safety profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for new treatments in various medical fields.